Cas no 478246-13-8 ((E)-3-(Furan-2-yl)-1-(furan-3-yl)prop-2-en-1-one)

• Product Name: (E)-3-(Furan-2-yl)-1-(furan-3-yl)prop-2-en-1-one
• CAS No: 478246-13-8
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• MDL: MFCD01568492
• CID: 1019582
• Update Time: 2025-10-20

(E)-3-(Furan-2-yl)-1-(furan-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(2-furanyl)-1-(3-furanyl)-(9CI)
• 3-(furan-2-yl)-1-(furan-3-yl)prop-2-en-1-one
• (2E)-3-(furan-2-yl)-1-(furan-3-yl)prop-2-en-1-one
• (E)-3-(Furan-2-yl)-1-(furan-3-yl)prop-2-en-1-one

• MDL： MFCD01568492
• Inchi： 1S/C11H8O3/c12-11(9-5-7-13-8-9)4-3-10-2-1-6-14-10/h1-8H/b4-3+
• InChI Key： LCBLGTQUYDDHNG-ONEGZZNKSA-N
• SMILES： O1C=CC=C1/C=C/C(C1=COC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (E)-3-(Furan-2-yl)-1-(furan-3-yl)prop-2-en-1-one

Research Brief on (E)-3-(Furan-2-yl)-1-(furan-3-yl)prop-2-en-1-one (CAS: 478246-13-8): Recent Advances and Applications

The compound (E)-3-(Furan-2-yl)-1-(furan-3-yl)prop-2-en-1-one (CAS: 478246-13-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of (E)-3-(Furan-2-yl)-1-(furan-3-yl)prop-2-en-1-one as a versatile scaffold for the development of novel bioactive molecules. Its furan-based structure, combined with the α,β-unsaturated ketone moiety, enables diverse chemical modifications and interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a lead compound in inhibiting key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of (E)-3-(Furan-2-yl)-1-(furan-3-yl)prop-2-en-1-one. A recent report in Organic & Biomolecular Chemistry detailed a green chemistry approach using catalytic methods to reduce byproducts and improve scalability. This is particularly relevant for industrial applications where cost-effective and sustainable production methods are prioritized.

Furthermore, computational studies have explored the compound's binding affinity to various protein targets. Molecular docking simulations, as reported in a 2024 Bioorganic Chemistry article, revealed strong interactions with kinases and GPCRs, underscoring its potential as a multi-target therapeutic agent. These findings are being leveraged in the design of next-generation small-molecule drugs with improved selectivity and reduced off-target effects.

Despite these promising developments, challenges remain in translating (E)-3-(Furan-2-yl)-1-(furan-3-yl)prop-2-en-1-one into clinical applications. Issues such as metabolic stability and bioavailability are currently under investigation, with several research groups exploring prodrug strategies and formulation technologies to address these limitations. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, (E)-3-(Furan-2-yl)-1-(furan-3-yl)prop-2-en-1-one represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications, from anti-inflammatory agents to kinase inhibitors, highlight its versatility. Future research should focus on overcoming pharmacokinetic hurdles and expanding its therapeutic potential through targeted modifications and combination therapies.